Journal Name:Regenerative Biomaterials
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IF:0
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Regenerative Biomaterials ( IF 0 ) Pub Date: 2021-03-25 , DOI:
10.1088/2399-7532/abe929
Flexible sensors with skin-like self-healing and sensing properties are now drawing great attention for their prospective application in many promising fields, including electronic skins, wearable electronics and soft robots. However, the unavoidable irregularity external stimuli and repetitive motions usually resulting in function loss. So, the self-healing abilities on both mechanical and electrical characters are highly attractive. Till now, numerous studies have been given to realize the self-healing of mechanical properties, while the repair of electrical properties still remains a great concern. Herein, the current main methods to prepare self-healing flexible sensors are summarized and discussed, consisting of self-healing materials with conductive layers, self-healing materials with embedded conductive network and self-healing ionic conducting hydrogels. Finally, a summary and perspective on future research directions and the potential of each strategy are given.
Regenerative Biomaterials ( IF 0 ) Pub Date: 2021-02-10 , DOI:
10.1088/2399-7532/abddc4
Mineral deposition in biological systems is often templated by organic matrices including proteins directing the nucleation and growth of bioceramics by interacting with early stage species of the mineralization process or coordinating specific facets of the forming crystal. Structurally, charged surface patches are a characteristic motif of biomineralization-associated proteins, which are able to accumulate and bind ions from the surrounding media and, therefore, initiate, promote or inhibit mineralization. Controlled protein engineering enables the manipulation and control of bioinspired in vitro precipitation systems, and thus not only opens prospects for the design of environmentally benign synthetic strategies towards hierarchically structured functional materials, but also enhances the understanding of fundamental interaction mechanisms in biomineralization processes. Here, two recombinant variants of the spider silk protein ADF4 were engineered with oppositely charged peptide tags. Both were processed into micrometer-sized particles and investigated for their influence on manganese carbonate mineralization. Micro- and nano-structured manganese carbonate represents an attractive material for diverse applications including catalysis and wastewater treatment. While both types of spider silk particles were incorporated into the mineral structure, the positively tagged proteins appeared to interact more strongly with the formed manganese carbonate crystals than their negatively charged counterparts. Combination of the spider silk particles and poly(acrylic acid) (PAA), a water-soluble structure-directing agent associated with the stabilization of amorphous precursor phases in carbonates, resulted in the formation of film-like non-equilibrium structures of MnCO3 entrapping the spider silk particles. With the aim to gain mechanistic insights and to elucidate the interaction between the different components involved in the mineralization process, we studied the interplay between PAA, positively or negatively tagged spider silk particles, and Mn(II) ions by time-resolved dynamic light scattering. The here used set-up affords the possibility to identify control strategies for the template-mediated mineralization of manganese carbonate.
Regenerative Biomaterials ( IF 0 ) Pub Date: 2021-01-15 , DOI:
10.1088/2399-7532/abd782
Poly(ethylene methacrylic acid) (EMAA) has been used here as a thermally activated healing agent (HA) in three layered polyolefinic (3LPO) pipe coatings for the first time. The EMAA (HA) is blended with a linear low density polyethylene (LLDPE) modified with maleic anhydride (MAH) to create a healable multi-functional adhesive (HAMA), which is used to bind the fusion bonded epoxy primer and high density polyethylene topcoat layers together. Different compositions of the HA and modified adhesive were trialled for their healing efficiency using three different healing conditions to explore the effect of increasing temperature and applied load or force. The standard healing protocol used a healing temperature of 110 C and an applied load of 120 N for 60 min. A high temperature variant increased the temperature to 120 C while a high load variant increased the applied force to 240 N. Using a 1:1 HAMA adhesive, healing efficiencies of about 70% were achieved for the standard healing condition. Increasing the applied load to 240 N decreased healing to between 64% and 68% depending on the healing measurement, but at 120 C healing increased to between 82% and 84%. Regardless of the healing condition, overall healing efficiency increased with increasing EMAA (HA) concentration. This study also provided insight into the healing mechanism of the HAMA adhesives by highlighting some necessary features for healing. A bi-phasic microstructure consisting of large EMAA nodules with sufficient adhesion to the MAH-modified LLDPE was identified as being critical. Furthermore, increasing healing temperature increased healing efficiency due to the enhanced flow of EMAA and increased mobility of the polyethylene. Although these results are preliminary in nature, they do provide significant promise that multifunctional HAMA adhesives can be applied as simple, effective and repeatable 3LPO self-healing pipe coatings.
Regenerative Biomaterials ( IF 0 ) Pub Date: 2020-12-18 , DOI:
10.1088/2399-7532/abcb0c
Magnetically responsive soft materials are soft composites where magnetic fillers are embedded into soft polymeric matrices. These active materials have attracted extensive research and industrial interest due to their ability to realize fast and programmable shape changes through remote and untethered control under the application of magnetic fields. They would have many high-impact potential applications in soft robotics/devices, metamaterials, and biomedical devices. With a broad range of functional magnetic fillers, polymeric matrices, and advanced fabrication techniques, the material properties can be programmed for integrated functions, including programmable shape morphing, dynamic shape deformation-based locomotion, object manipulation and assembly, remote heat generation, as well as reconfigurable electronics. In this review, an overview of state-of-the-art developments and future perspectives in the multifunctional magnetically responsive soft materials is presented.
Regenerative Biomaterials ( IF 0 ) Pub Date: 2022-04-21 , DOI:
10.1088/2399-7532/ac6556
Origami patterns have previously been investigated for novel mechanical properties and applications to soft and deployable robotics. This work models and characterizes the mechanical and electrical properties of origami-patterned capacitive strain sensors. Miura-patterned capacitors with different fold angles are fabricated with a silicone body and foil electrodes. The planar strain sensitivity ratio is tunable from 0.2 to 0.5 with fold angles, while all-soft patterns demonstrate low mechanical tunability through fold angle. We conclude by offering recommendations for designing and modeling future origami-patterned soft material sensors.
Regenerative Biomaterials ( IF 0 ) Pub Date: 2022-02-08 , DOI:
10.1088/2399-7532/ac4ccd
This paper presents an analytic model of one dimensional magnetostriction. We show how specific assumptions regarding the symmetry of key micromagnetic energies (magnetocrystalline, magnetoelastic, and Zeeman) reduce a general three-dimensional statistical mechanics model to a one-dimensional form with an exact solution. We additionally provide a useful form of the analytic equations to help ensure numerical accuracy. Numerical results show that the model maintains accuracy over a large range of applied magnetic fields and stress conditions extending well outside those produced in standard laboratory conditions. A comparison to experimental data is performed for several magnetostrictive materials. The model is shown to accurately predict the behavior of Terfenol-D, while two compositions of Galfenol are modeled with varying accuracy. To conclude we discuss what conditions facilitate the description of materials with cubic crystalline anisotropy as transversely isotropic, to achieve peak model performance.
Regenerative Biomaterials ( IF 0 ) Pub Date: 2022-01-25 , DOI:
10.1088/2399-7532/ac4837
The emerging research field of structural batteries aims to combine the functions of load bearing and energy storage to improve system-level energy storage in battery-powered vehicles and consumer products. Structural batteries, when implemented in electric vehicles, will be exposed to greater temperature fluctuations than conventional batteries in electric vehicles. However, there is a lack of knowledge in public domains and scientific literature regarding how these thermal boundary conditions impact power capabilities of the structural batteries. To fill this gap, the present work simulates the transient temperature-dependent specific power capabilities of a high aspect ratio structural battery composite by solving the one-dimensional heat transfer equation with heat source terms and convective boundary conditions. Equivalent circuit modeling of resistivity-induced losses is used with a second-order finite difference method to examine battery performance. More than 60 different run configurations are evaluated in this work, examining how thermal boundary conditions and internal heat generation influence power capabilities and multifunctional efficiency of the structural battery. The simulated structural battery composite is shown to have good specific Young’s modulus (79.5%–80.3% of aluminum), a specific energy of 158 Wh kg−1, and specific power of 41.2–55.2 W kg−1, providing a multifunctional efficiency of 1.15–1.17 depending on configuration and thermal loading conditions and demonstrating the potential of load-bearing structural batteries to achieve mass savings. This work emphasizes the dependency of power efficiency on cell design and external environmental conditions. Insulating material is shown to improve multifunctional efficiency, particularly for low ambient temperatures. It is demonstrated that as cell temperature increases due to high ambient temperature or heat generation in the battery, the specific power efficiency increases exponentially due to a favorable nonlinear relation between ionic conductivity and cell temperature. The simulations also demonstrate a thermal feedback loop where resistivity-induced power losses can lead to self-regulation of cell temperature. This effect reduces run-averaged losses, particularly at low ambient temperatures.
Regenerative Biomaterials ( IF 0 ) Pub Date: 2020-01-28 , DOI:
10.1088/2399-7532/ab686d
A natural embodiment for multifunctional materials combining energy-storing capabilities and structural mechanical properties are layered structures, similar to both laminate structural composites and electrochemical energy-storage devices. A structural composite with integrated electric double layer capacitive storage is produced by resin infusion of a lay up including woven glass fabric used as mechanical reinforcement, carbon nanotube non-woven fabrics as electrodes/current collectors and a polymer electrolyte. The energy-storing layer is patterned with holes, which after integration form resin plugs for mechanical interconnection between layers, similar to rivets. Finite element modelling is used to optimise rivet shape and areal density on interlaminar shear properties. Galvanostatic charge-discharge tests during three-point bending show no degradation of properties after large deflections or repeated load/unload cycling at 3.5 V. This mechanical tolerance is a consequence ...
Regenerative Biomaterials ( IF 0 ) Pub Date: 2020-12-18 , DOI:
10.1088/2399-7532/abc735
The integration of drug releasing polymeric layers on remotely navigable microcarriers is one of the most promising therapeutic strategies for a wide variety of diseases. Thanks to this approach, administration can be precisely targeted to a specific organ, limiting thus side effects and drug waste. In this context, the present work describes the fabrication of 3D printed and wet metallized microdevices intended for targeted drug delivery. Microtransporters are stereolithography printed and coated with a sequence of materials to impart them specific functionalities, like magnetizability and chemical inertness. Polypyrrole (PPy), in both bulk and nanostructured (NA) form, is electrodeposited as top layer to introduce drug delivery properties. Fabricated microdevices are characterized from the morphological and functional point of view. In particular, remote magnetic control and drug release behavior are investigated. Results obtained show a high magnetic maneuverability and good drug loading capability, which is further improved by nanostructuring the PPy layer applied on the surface of the microdevices. A possible application for the magnetically steered carriers described in the present work is localized drug administration for the therapy of many diseases typical of the gastrointestinal tract (e.g. Chron’s disease).
Regenerative Biomaterials ( IF 0 ) Pub Date: 2019-12-11 , DOI:
10.1088/2399-7532/ab56a2
Electronic Conducting Polymers (ECP) have been widely studied in a tri-layer configuration as soft, bending actuators. These electroactive materials have also been reported to behave as mechanical strain sensors able to convert mechanical stimulation into electrical signals. This sensing behavior is attributed to the so-called piezoionic effect and is observed and reported in most ionic electroactive polymers (EAPs). However, ambiguities remain on the origin of this effect, being attributed either to stress gradient induced ion motion or to Donnan potentials arising at the ECP/electrolyte interface. In this work, the sensor mechanism of trilayer ECP actuators is studied and discussed as a function of different physical and chemical parameters thanks to the versatile synthesis of conducting interpenetrating polymer networks. Results demonstrate that the main mechanism relies on stress gradient, as in other ionic EAPs, instead of Donnan potential. Moreover, a deep investigation of the electrolyte nature and its concentration is performed. Mobile ions deduced from actuation experiments are correlated with the sign of voltage output during sensing experiments. An interesting inversion point is demonstrated at 2.5 M using 1-ethyl-3-methylimidazolium bis-(trifluoromethyl-sulfonyl)-imide electrolyte in propylene carbonate concentration where simultaneous charge compensation (no sensing) and volume compensation (no actuation) occur for mobile cations and anions, while electrochemical behaviour remains unchanged.
Supplementary Information
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